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Compound of Interest

Compound Name: 1-Phenyl-1,2-propanedione

Cat. No.: B147261 Get Quote

An In-depth Technical Guide to 1-Phenyl-1,2-
propanedione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Phenyl-1,2-propanedione, a versatile α-diketone with applications in organic

synthesis and as a photoinitiator. The information is presented to support research and

development activities, with a focus on clarity and accessibility of key data.

Core Properties and Data
1-Phenyl-1,2-propanedione, also known as acetylbenzoyl, is a yellow liquid at room

temperature with a characteristic pungent, plastic-like odor.[1][2][3][4] It is an important

intermediate in various chemical syntheses and has been identified as a volatile flavor

compound in natural products like coffee and honey.[2][4]

Physical Properties
The key physical properties of 1-Phenyl-1,2-propanedione are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₈O₂ [1][5]

Molecular Weight 148.16 g/mol [1][5]

Appearance Yellow liquid [1][3]

Odor Pungent, plastic-like [2][4]

Melting Point < 20 °C [1]

Boiling Point 103-105 °C at 14 mmHg [1][2]

Density 1.101 g/mL at 25 °C [6][7]

Refractive Index n20/D 1.532 [2][6]

Solubility

2.6 mg/mL in water at 20 °C.[1]

Soluble in chloroform and

slightly soluble in hexane and

methanol.[4]

[1][4]

Flash Point 84 °C (183.2 °F) - closed cup [3]

Chemical and Spectroscopic Data
Key chemical identifiers and references to spectroscopic data are provided below.
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Identifier/Data Value/Reference Source(s)

CAS Number 579-07-7 [5]

IUPAC Name 1-phenylpropane-1,2-dione [1][5]

Synonyms
Acetyl benzoyl, Benzoyl methyl

ketone, Methylphenylglyoxal
[5]

¹H NMR Spectrum Available at ChemicalBook [8]

IR Spectrum
Available at NIST WebBook

and ChemicalBook
[9][10]

InChI Key
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Experimental Protocols
Synthesis of 1-Phenyl-1,2-propanedione
A common method for the synthesis of 1-Phenyl-1,2-propanedione involves the oxidation of

propiophenone.[4] Another detailed synthesis is described starting from propiophenone and

bromine. The following is a summary of the experimental protocol:

Materials:

Propiophenone

Anhydrous aluminum chloride

Ether

Bromine

Sodium

Methanol

Chloroform
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Sodium sulfate

Concentrated hydrochloric acid

Procedure:

A mixture of propiophenone and anhydrous aluminum chloride in ether is prepared.

Bromine is added at a rate that maintains a gentle reflux. After the addition is complete, the

mixture is heated to reflux overnight.

The solvent is removed under vacuum to yield a dark red/orange oil.

This oil is slowly added to a solution of sodium in methanol, maintaining a temperature below

20°C.

Concentrated hydrochloric acid is added, and the mixture is stirred at room temperature for

one hour.

The precipitate is filtered off, and the filtrate volume is reduced by distillation.

The residue is partitioned between chloroform and water. The aqueous phase is extracted

twice more with chloroform.

The combined chloroform solutions are dried over sodium sulfate and evaporated to

dryness.

The final product is obtained by fractional distillation under vacuum.[11]

A schematic representation of this synthesis workflow is provided below.

Propiophenone Bromination
(AlCl₃, Ether, Br₂) Lachrymatory Oil Reaction with

Sodium Methoxide
Acid Hydrolysis

(HCl)

Workup
(Filtration, Extraction,

Drying)
Fractional Distillation 1-Phenyl-1,2-propanedione

Click to download full resolution via product page

Synthesis of 1-Phenyl-1,2-propanedione Workflow.
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Another synthetic route involves the reaction of propiophenone with ethyl nitrite in the presence

of hydrogen chloride to form an oxime intermediate, which is then hydrolyzed to the final

product.[12]

Analytical Methods
Detailed experimental protocols for the spectroscopic analysis of 1-Phenyl-1,2-propanedione
are not available in the provided search results. However, a general approach for obtaining

such data is as follows:

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of 1-Phenyl-1,2-
propanedione would be dissolved in a suitable deuterated solvent (e.g., CDCl₃). The ¹H and

¹³C NMR spectra would then be acquired on an NMR spectrometer. The chemical shifts,

coupling constants, and integration of the peaks would be analyzed to confirm the structure

of the molecule.

Infrared (IR) Spectroscopy: A thin film of the liquid sample would be placed between two salt

plates (e.g., NaCl or KBr), or the spectrum could be obtained using an Attenuated Total

Reflectance (ATR) accessory. The IR spectrum would be recorded, and the characteristic

absorption bands for the functional groups (e.g., C=O stretching for the ketone groups, C-H

stretching for the aromatic and aliphatic protons) would be identified to confirm the

compound's identity.

Reactivity and Applications
1-Phenyl-1,2-propanedione is a versatile compound with applications in various fields. It is

used as a photoinitiator in dental resins. It also serves as an intermediate in the synthesis of

more complex molecules, including opioid receptor agonists for gastrointestinal disorders.[2][4]

Its reactivity is characterized by the presence of two adjacent carbonyl groups, making it

susceptible to a range of chemical transformations. For instance, it can be reduced to 1-phenyl-

1,2-propanediol using reducing agents like baker's yeast.[13][14]

Safety Information
1-Phenyl-1,2-propanedione is considered hazardous. It is harmful if swallowed and causes

skin and serious eye irritation.[3] It may also cause respiratory irritation.[3] The following table

summarizes the key safety information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/CN106883109A/en
https://www.benchchem.com/product/b147261?utm_src=pdf-body
https://www.benchchem.com/product/b147261?utm_src=pdf-body
https://www.benchchem.com/product/b147261?utm_src=pdf-body
https://www.benchchem.com/product/b147261?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0306443.htm
https://chemdad.com/index.php?c=article&id=64314
https://www.jstage.jst.go.jp/article/cpb1958/37/4/37_4_1085/_article
https://1chemistry.blogspot.com/2013/02/reduction-of-1-phenyl-12-propanedione.html?m=1
https://www.benchchem.com/product/b147261?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC207360050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC207360050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information Details Source(s)

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261, P264, P271,

P301+P312, P302+P352,

P305+P351+P338

Personal Protective Equipment
Dust mask type N95 (US),

Eyeshields, Gloves
[15]

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

[15][16]

For comprehensive safety information, it is essential to consult the full Safety Data Sheet (SDS)

from the supplier.[3][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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